Cas no 110268-37-6 (2,3-Naphthalenedimethanol,1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6-methoxy-, (1R,2S,3S)-)

• Product Name: 2,3-Naphthalenedimethanol,1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6-methoxy-, (1R,2S,3S)-
• CAS No: 110268-37-6
• MF: C₂₀H₂₄O₆
• MW: 360.400966644287
• CID: 1192719
• PubChem ID: 1023563
• Update Time: 2025-04-20

2,3-Naphthalenedimethanol,1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6-methoxy-, (1R,2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedimethanol,1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6-methoxy-, (1R,2S,3S)-
• CHEMBL1760593
• Ent-Isolariciresinol
• (-)-Isolariciresinol
• 110268-37-6
• SCHEMBL13557945
• (6S,7S,8R)-8-(4-hydroxy-3-methoxyphenyl)-6,7-bis(hydroxymethyl)-3-methoxy-5,6,7,8-tetrahydronaphthalen-2-ol

• Inchi： 1S/C20H24O6/c1-25-18-6-11(3-4-16(18)23)20-14-8-17(24)19(26-2)7-12(14)5-13(9-21)15(20)10-22/h3-4,6-8,13,15,20-24H,5,9-10H2,1-2H3/t13-,15-,20-/m1/s1
• InChI Key： OGFXBIXJCWAUCH-WAWZGNHOSA-N
• SMILES： OC[C@H]1[C@H](C2C=CC(=C(C=2)OC)O)C2C=C(C(=CC=2C[C@@H]1CO)OC)O

Computed Properties

• Exact Mass: 360.15732
• Monoisotopic Mass: 360.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans 9,9p-dihydroxyaryltetralin lignans